Cas no 141342-92-9 (Methyl 2-acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-a-D-galactopyranoside)

• Product Name: Methyl 2-acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-a-D-galactopyranoside
• CAS No: 141342-92-9
• MF: C₂₃H₃₅NO₁₅
• MW: 565.521708726883
• CID: 1063809
• PubChem ID: 4290269
• Update Time: 2025-06-12

Methyl 2-acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-a-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Acetamido-2-deoxy-O-[?-D-(2,3,4,6-tetraacetyl) galactopyranosyl]-α-D-galactopyranoside
• Methyl 2-Acetamido-2
• Methyl 2-acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetylhexopyranos yl)hexopyranoside
• Methyl 2-Acetamido-2-deoxy-O-[-D-(2,3,4,6-tetraacetyl) galactopyranosyl]-α-D-galactopyranoside
• Methyl 2-Acetamido-2-deoxy-O-[ß-D-(2,3,4,6-tetraacetyl) galactopyranosyl]-α-D-galactopyranoside
• METHYL 2-ACETAMIDO-2-DEOXY-O-[ß-D-(2,3,4,6-TETRAACETYL) GALACTOPYRANOSYL]-Α-D-GALACTOPYRANOSIDE,WHITE CRYSTALLINE SOLID
• [6-[5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-methoxyoxan-4-yl]oxy-3,4,5-triacetyloxyoxan-2-yl]methyl acetate
• Methyl 2-Acetamido-2-deoxy-O-[beta-D-(2,3,4,6-tetraacetyl) galactopyranosyl]-alpha-D-galactopyranoside
• Methyl 2-Acetamido-2-deoxy-O-[?-D-(2,3,4,6-tetraacetyl) galactopyranosyl]-
• Methyl 2-Acetamido-2-deoxy-O-[ beta -D-(2,3,4,6-tetraacetyl) galactopyranosyl]- alpha -D-galactopyranoside
• Methyl2-Acetamido-2-deoxy-O-[ss-D-(2,3,4,6-tetraacetyl)galactopyranosyl]-alpha-D-glucopyranoside
• J-007489
• 141342-92-9
• A-D-galactopyranoside
• Methyl 2-acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-a-D-galactopyranoside

• Inchi： 1S/C23H35NO15/c1-9(26)24-16-19(17(31)14(7-25)37-22(16)32-6)39-23-21(36-13(5)30)20(35-12(4)29)18(34-11(3)28)15(38-23)8-33-10(2)27/h14-23,25,31H,7-8H2,1-6H3,(H,24,26)
• InChI Key： UGSIDYFMHBBYOM-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)C1C(C(CO)OC(C1NC(C)=O)OC)O

Computed Properties

• Exact Mass: 565.20100
• Monoisotopic Mass: 565.20066941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 39
• Rotatable Bond Count: 14
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 212Ų

Experimental Properties

• Melting Point: 98-100°C Softens and Melts at 118-120°C
• PSA: 215.17000
• LogP: -1.47580

Additional information on Methyl 2-acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-a-D-galactopyranoside

Recent Advances in the Study of Methyl 2-acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-α-D-galactopyranoside (CAS: 141342-92-9)

The compound Methyl 2-acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-α-D-galactopyranoside (CAS: 141342-92-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in glycobiology and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of complex oligosaccharides and glycoconjugates. Its unique structure, featuring both acetylated and deoxy sugar moieties, makes it a valuable building block for the development of novel glycotherapeutic agents. Researchers have employed advanced synthetic strategies, including enzymatic and chemical methods, to optimize the production of this compound with high yield and purity.

In terms of biological activity, Methyl 2-acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-α-D-galactopyranoside has shown promising results in modulating cell-surface interactions and immune responses. Preliminary in vitro studies suggest that this compound can inhibit the binding of certain pathogens to host cells, potentially serving as a therapeutic agent for infectious diseases. Additionally, its role in glycan remodeling has been explored in the context of cancer immunotherapy, where it may enhance the efficacy of immune checkpoint inhibitors.

Further investigations into the pharmacokinetics and toxicity profile of this compound are underway. Early-stage preclinical studies have demonstrated favorable bioavailability and low toxicity, making it a candidate for further development. However, challenges remain in scaling up its synthesis and ensuring consistent quality for clinical applications. Collaborative efforts between academia and industry are essential to address these challenges and accelerate the translation of this research into therapeutic solutions.

In conclusion, Methyl 2-acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-α-D-galactopyranoside represents a promising compound with diverse applications in glycobiology and medicine. Continued research is needed to fully elucidate its mechanisms of action and explore its potential in treating various diseases. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and medicinal chemistry.